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Introduction

AB-680, also known as Quemliclustat, is a highly potent, reversible, and selective small-
molecule inhibitor of CD73 (ecto-5'-nucleotidase).[1][2] CD73 is a key enzyme in the adenosine
signaling pathway, responsible for the conversion of adenosine monophosphate (AMP) to the
immunosuppressive nucleoside adenosine within the tumor microenvironment (TME).[3][4] By
inhibiting CD73, AB-680 blocks the production of adenosine, thereby reversing adenosine-
mediated immunosuppression and promoting an anti-tumor immune response.[3][5] Preclinical
studies have demonstrated that AB-680 can inhibit tumor growth, both as a monotherapy and
in combination with other immunotherapies like anti-PD-1 antibodies.[5][6] These application
notes provide detailed protocols for the preparation and in vivo dosing of AB-680 ammonium
salt for preclinical research.

Diagram of the AB-680 Mechanism of Action

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b11929062?utm_src=pdf-interest
https://www.selleckchem.com/products/ab680.html
https://www.selleckchem.com/datasheet/ab680-S890801-DataSheet.html
https://www.mycancergenome.org/content/drugs/AB680/
https://pubmed.ncbi.nlm.nih.gov/32614585/
https://www.mycancergenome.org/content/drugs/AB680/
https://arcusbio.com/wp-content/uploads/2020/09/a-phase-1-study-to-evaluate-the-safety-and-tolerability-of-AB680-combination-therapy-in-participants-with-gastrointestinal.pdf
https://arcusbio.com/wp-content/uploads/2020/09/a-phase-1-study-to-evaluate-the-safety-and-tolerability-of-AB680-combination-therapy-in-participants-with-gastrointestinal.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9381133/
https://www.benchchem.com/product/b11929062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Tumor Microenvironment

Extracellular ATP

Hydrolysis

Adenosine

\

Click to download full resolution via product page

Caption: Mechanism of AB-680 in the tumor microenvironment.

Data Presentation
Chemical and Physical Properties
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Property Value Reference
Synonyms Quemliclustat, AB680 [718]
Molecular Formula C20H24CIFN4O9P2 [819]
Molecular Weight 580.82 g/mol [819]
CAS Number 2105904-82-1 [9]
Appearance White to off-white solid powder  [7]
Purity >95% [8]

Store at -20°C under nitrogen.
Storage In solvent, store at -80°C for 9]

up to 1 year.

Solubility Data

The solubility of AB-680 in various solvents and formulations is crucial for preparing appropriate

dosing solutions. The following tables summarize available solubility data.

Table 1: Solubility in Single or Simple Solvents

Solvent Concentration Notes Reference
Use fresh, moisture-
>100 mg/mL (172.17
DMSO M) free DMSO. May [1][10]
m
require sonication.
Water 7 mg/mL (12.05 mM) [2]
Ethanol 25 mg/mL (43.04 mM)  [2]
) =>0.5 mg/mL (0.86 With 1% DMSO as a
Saline [71[9]

mM)

co-solvent.

Table 2: Solubility in In Vivo Formulations
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Formulation Achieved . .
. . Resulting Solution Reference

Composition (viv) Concentration
10% DMSO, 90% >7.5 mg/mL (12.91 _

. Clear solution [7119]
Corn QOil mM)
10% DMSO, 90%

) >7.5 mg/mL (12.91 )

(20% SBE-B-CD in Clear solution [7109]

: mM)
Saline)

5% DMSO, 40%
>2.5 mg/mL (4.30 )
PEG300, 5% Tween- Clear solution [9]

: mM)
80, 50% Saline
5% DMSO, 95% (20% Suspended solution;
_ _ 2.5 mg/mL (4.30 mM) _ o [719]
SBE-B-CD in Saline) requires sonication

Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of AB-680 for further dilution into final
dosing formulations.

Materials:

AB-680 ammonium salt powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical tubes

Vortex mixer

Sonicator (optional)
Protocol:

» Allow the AB-680 vial to equilibrate to room temperature before opening.
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e Weigh the desired amount of AB-680 powder in a sterile conical tube.

e Add the required volume of anhydrous DMSO to achieve the desired concentration (e.g., 100
mg/mL).[1]

» Vortex the solution thoroughly until the powder is completely dissolved.

 If necessary, use an ultrasonic bath to aid dissolution.[9][10]

Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Preparation of Dosing Formulations

Objective: To prepare a sterile and biocompatible formulation of AB-680 suitable for in vivo
administration. The choice of formulation will depend on the desired route of administration and
dose level.

Formulation 1: Saline-based solution for intravenous (IV) administration
Materials:

AB-680 stock solution in DMSO

Sterile Saline (0.9% NacCl)

Sterile polypropylene tubes

Sterile filters (0.22 pm)

Protocol:

e Thaw the AB-680 DMSO stock solution.

¢ |n a sterile tube, dilute the stock solution with sterile saline to the final desired concentration.
For example, to prepare a 0.5 mg/mL solution, add 1% of a 50 mg/mL DMSO stock to 99%
saline.[7][9]

» Vortex gently to mix.
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« Sterilize the final dosing solution by passing it through a 0.22 um sterile filter.

e Prepare fresh on the day of dosing.

Formulation 2: Co-solvent formulation for higher concentration 1V or IP administration

Materials:

AB-680 stock solution in DMSO

PEG300

Tween-80

Sterile Saline (0.9% NacCl)

Sterile polypropylene tubes
Protocol:

e This protocol is for a final formulation of 5% DMSO, 40% PEG300, 5% Tween-80, and 50%
saline.[9]

 In a sterile tube, add the required volume of the AB-680 DMSO stock solution.
e Add PEG300 and vortex until the solution is homogenous.

e Add Tween-80 and vortex until the solution is homogenous.

» Finally, add the saline and vortex to obtain a clear solution.

o Prepare fresh on the day of dosing.

In Vivo Dosing Protocol

Objective: To administer the prepared AB-680 formulation to preclinical animal models.

Considerations:
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e Dose: Preclinical studies in murine models have utilized doses such as 10 mg/kg.[8] Dose-
escalation studies in healthy human volunteers have evaluated single intravenous doses
from 0.1 mg to 25 mg.[5][7]

e Route of Administration: Intravenous administration is common for AB-680.[5]

e Dosing Schedule: A bi-weekly (Q2W) dosing schedule has been suggested based on its
pharmacokinetic profile.[4][5]

e Animal Models: Murine B16F10 melanoma models have been used to show the efficacy of
AB-680.[5]

Protocol (Example for IV administration in mice):

e Prepare the desired AB-680 formulation as described above.
e Warm the dosing solution to room temperature.

o Gently restrain the mouse and locate the lateral tail vein.

e Swab the tail with an alcohol pad.

e Using an appropriate gauge needle and syringe, slowly inject the calculated volume of the
AB-680 solution into the tail vein.

» Monitor the animal for any adverse reactions during and after administration.
o Follow the predetermined dosing schedule for the duration of the experiment.

Experimental Workflow for In Vivo Dosing Preparation

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.caymanchem.com/product/32798/ab-680
https://arcusbio.com/wp-content/uploads/2020/09/a-phase-1-study-to-evaluate-the-safety-and-tolerability-of-AB680-combination-therapy-in-participants-with-gastrointestinal.pdf
https://www.invivochem.com/ab-680.html
https://arcusbio.com/wp-content/uploads/2020/09/a-phase-1-study-to-evaluate-the-safety-and-tolerability-of-AB680-combination-therapy-in-participants-with-gastrointestinal.pdf
https://pubmed.ncbi.nlm.nih.gov/32614585/
https://arcusbio.com/wp-content/uploads/2020/09/a-phase-1-study-to-evaluate-the-safety-and-tolerability-of-AB680-combination-therapy-in-participants-with-gastrointestinal.pdf
https://arcusbio.com/wp-content/uploads/2020/09/a-phase-1-study-to-evaluate-the-safety-and-tolerability-of-AB680-combination-therapy-in-participants-with-gastrointestinal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Preparation

Start: AB-680 Powder

Weigh AB-680

Y
Dissolve in DMSO
(Stock Solution)

T

v

Store at -80°C

Form\Tllation

Thaw Stock Solution

Y

Dilute with Vehicle
(e.g., Saline, PEG300, etc.)

Y

Vortex to Mix

A4

Sterile Filter (0.22 pm)

Dosing
Y

Calculate Dose Volume

Y

Administer to Animal
(e.g., IV injection)

End of Procedure

Click to download full resolution via product page

Caption: Workflow for preparing AB-680 for in vivo dosing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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